N,N/'-di-(3-((phenylmethyl)amino)propyl)-1,8-diaminooctane
N,N/'-di-(3-((phenylmethyl)amino)propyl)-1,8-diaminooctane
Brand Name:
Vulcanchem
CAS No.:
117654-73-6
VCID:
VC0038601
InChI:
InChI=1S/C28H46N4/c1(3-11-19-29-21-13-23-31-25-27-15-7-5-8-16-27)2-4-12-20-30-22-14-24-32-26-28-17-9-6-10-18-28/h5-10,15-18,29-32H,1-4,11-14,19-26H2
SMILES:
C1=CC=C(C=C1)CNCCCNCCCCCCCCNCCCNCC2=CC=CC=C2
Molecular Formula:
C28H46N4
Molecular Weight:
438.7 g/mol
N,N/'-di-(3-((phenylmethyl)amino)propyl)-1,8-diaminooctane
CAS No.: 117654-73-6
Main Products
VCID: VC0038601
Molecular Formula: C28H46N4
Molecular Weight: 438.7 g/mol
| CAS No. | 117654-73-6 |
|---|---|
| Product Name | N,N/'-di-(3-((phenylmethyl)amino)propyl)-1,8-diaminooctane |
| Molecular Formula | C28H46N4 |
| Molecular Weight | 438.7 g/mol |
| IUPAC Name | N,N'-bis[3-(benzylamino)propyl]octane-1,8-diamine |
| Standard InChI | InChI=1S/C28H46N4/c1(3-11-19-29-21-13-23-31-25-27-15-7-5-8-16-27)2-4-12-20-30-22-14-24-32-26-28-17-9-6-10-18-28/h5-10,15-18,29-32H,1-4,11-14,19-26H2 |
| Standard InChIKey | ACAZYEPMRWHZOM-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)CNCCCNCCCCCCCCNCCCNCC2=CC=CC=C2 |
| Canonical SMILES | C1=CC=C(C=C1)CNCCCNCCCCCCCCNCCCNCC2=CC=CC=C2 |
| Synonyms | MDL 27391 MDL-27391 N,N'-di-(3-((phenylmethyl)amino)propyl)-1,8-diaminooctane |
| PubChem Compound | 196733 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume